Cas no 839715-01-4 (tert-butyl N-3-bromo-4-(trifluoromethoxy)phenylcarbamate)

Tert-butyl N-3-bromo-4-(trifluoromethoxy)phenylcarbamate is a specialized carbamate derivative featuring both bromo and trifluoromethoxy substituents on the phenyl ring. This compound is valued in organic synthesis and pharmaceutical research for its utility as a versatile intermediate, particularly in the construction of complex molecules. The tert-butyl carbamate (Boc) group offers excellent protection for amines, ensuring stability under various reaction conditions. The presence of bromo and trifluoromethoxy groups enhances its reactivity in cross-coupling reactions and other transformations, making it a valuable building block for drug discovery and agrochemical applications. Its well-defined structure and high purity further contribute to its reliability in synthetic workflows.

tert-butyl N-3-bromo-4-(trifluoromethoxy)phenylcarbamate structure

839715-01-4 structure

Product Name:tert-butyl N-3-bromo-4-(trifluoromethoxy)phenylcarbamate

CAS No:839715-01-4

MF:C₁₂H₁₃BrF₃NO₃

MW:356.135733366013

MDL:MFCD11975722

CID:1817694

PubChem ID:59822358

Update Time:2025-05-28

tert-butyl N-3-bromo-4-(trifluoromethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, [3-bromo-4-(trifluoromethoxy)phenyl]-, 1,1-dimethylethylester
- tert-butyl 3-bromo-4-(trifluoromethoxy)phenylcarbamate
- tert-butyl (3-bromo-4-(trifluoromethoxy)phenyl)carbamate
- TERT-BUTYL 3-BROMO-4-(TRIFLUOROMETHOXY)PHENYLCARBAMATE(WXG00203)
- tert-butyl N-3-bromo-4-(trifluoromethoxy)phenylcarbamate
- MDL： MFCD11975722
- Inchi： 1S/C12H13BrF3NO3/c1-11(2,3)20-10(18)17-7-4-5-9(8(13)6-7)19-12(14,15)16/h4-6H,1-3H3,(H,17,18)
- InChI Key： QAJMRVGJMJHWTH-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(OC(F)(F)F)C(Br)=C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 6

tert-butyl N-3-bromo-4-(trifluoromethoxy)phenylcarbamate Pricemore >>

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